Cas no 1803790-58-0 (Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate)

Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate structure
1803790-58-0 structure
Product Name:Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate
CAS No:1803790-58-0
MF:C10H8F4O3
MW:252.162337303162
CID:4795092
Update Time:2023-08-17

Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate
    • Inchi: 1S/C10H8F4O3/c1-2-16-9(15)5-3-4-6(17-10(13)14)8(12)7(5)11/h3-4,10H,2H2,1H3
    • InChI Key: VMKDLGQCWVXVEK-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=CC=1C(=O)OCC)OC(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 262
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.5

Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015006957-250mg
Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate
1803790-58-0 97%
250mg
489.60 USD 2021-05-31
Alichem
A015006957-500mg
Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate
1803790-58-0 97%
500mg
782.40 USD 2021-05-31
Alichem
A015006957-1g
Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate
1803790-58-0 97%
1g
1,534.70 USD 2021-05-31

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